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Tolinapant Binding Affinity

The following table summarizes the known binding affinity data for Tolinapant, as reported in the scientific

literature [1]:

Target Assay Type Reported ICso (nM)
clAP1 Cell-free assay 12 nM
clAP2 Cell-free assay 12 nM
XIAP Cell-free assay 40 nM

Key Characteristics of Tolinapant [2] [1] [3]:

e Dual Antagonist: It is a balanced, dual antagonist of cellular IAPs (clAP1/2) and XIAP.

¢ Non-Peptidomimetic: It is a novel, non-peptidomimetic IAP antagonist, discovered utilizing fragment-
based drug design.

e Orally Bioavailable: It can be administered orally.

Experimental Context
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For the key experiments cited, here are the methodologies and contexts.

Binding Affinity Measurement [1]:

e Protocol: The half-maximal inhibitory concentration (ICso) values for Tolinapant were determined in
cell-free assays. These experiments measured the compound's potency in inhibiting the interaction
between a SMAC-derived peptide and the BIR3 domains of XIAP and clAP1.

¢ Significance: Cell-free binding assays directly demonstrate a drug's ability to engage its intended
target, which is a crucial first step in development.

Functional Cellular Assay [2]:

¢ Protocol: In a cellular context, Tolinapant was evaluated across a panel of 36 cancer cell lines. Cells
were treated with a range of Tolinapant concentrations (0.0005-10 pmol/L) alone and in combination
with TNFa (1 ng/mL) for 72 hours. Cell viability was then assessed using a CellTitreGlo assay.

¢ Significance: This functional assay shows that Tolinapant's target engagement in cells can lead to
apoptosis (programmed cell death), especially in the context of an inflammatory signal (TNFa) that
mimics the tumor microenvironment.

Mechanism of Action Overview

The following diagram illustrates the mechanism by which Telinapant and other IAP antagonists promote

cancer cell death.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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